N-methyl-N-[1-(9-methyl-9H-purin-6-yl)pyrrolidin-3-yl]-1-phenylmethanesulfonamide

• IUPAC Name: N-methyl-N-[1-(9-methylpurin-6-yl)pyrrolidin-3-yl]-1-phenylmethanesulfonamide
• InChI: InChI=1S/C18H22N6O2S/c1-22-13-21-16-17(22)19-12-20-18(16)24-9-8-15(10-24)23(2)27(25,26)11-14-6-4-3-5-7-14/h3-7,12-13,15H,8-11H2,1-2H3
• InChI Key: MBQZEUMNFDABFL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CCC(C3)N(C)S(=O)(=O)CC4=CC=CC=C4
• Molecular Formula: C18H22N6O2S
• Molecular Weight: 386.5 g/mol

Description

N-methyl-N-[1-(9-methyl-9H-purin-6-yl)pyrrolidin-3-yl]-1-phenylmethanesulfonamide is a useful research compound. Its molecular formula is C18H22N6O2S and its molecular weight is 386.5 g/mol. The purity is usually 95%.
The exact mass of the compound N-methyl-N-[1-(9-methyl-9H-purin-6-yl)pyrrolidin-3-yl]-1-phenylmethanesulfonamide is 386.15249514 g/mol and the complexity rating of the compound is 606. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-methyl-N-[1-(9-methyl-9H-purin-6-yl)pyrrolidin-3-yl]-1-phenylmethanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-methyl-N-[1-(9-methyl-9H-purin-6-yl)pyrrolidin-3-yl]-1-phenylmethanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Oncology: Targeting EGFR Mutants in NSCLC

. .

Drug Design: Structure-Based Drug Design

. .

Crystallography: Determining Protein Structures

. This can provide valuable insights into the molecular mechanisms of EGFR function and regulation.

Pharmacology: Development of New Therapeutics

.

Biochemistry: Study of Protein-Ligand Interactions

. This can help in understanding the molecular basis of ligand recognition and specificity.

Medicinal Chemistry: Synthesis of New Compounds

. It can serve as a starting point for the synthesis of new compounds with potential therapeutic applications.

Mechanism of Action

Target of Action

The primary targets of N-methyl-N-[1-(9-methyl-9H-purin-6-yl)pyrrolidin-3-yl]-1-phenylmethanesulfonamide are the cAMP-dependent protein kinase catalytic subunit alpha and the cAMP-dependent protein kinase inhibitor alpha . These proteins play crucial roles in the regulation of cellular processes such as metabolism, proliferation, and differentiation.

Mode of Action

This interaction could potentially alter the function of the proteins, thereby affecting the cellular processes they regulate .

Biochemical Pathways

Given its targets, it is likely that it influences pathways related to cellular metabolism and proliferation .

Pharmacokinetics

These properties significantly impact the bioavailability of a drug, determining how much of the drug reaches its target sites in the body .

Result of Action

Given its targets, it is likely that it affects cellular processes such as metabolism, proliferation, and differentiation .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect how a compound interacts with its targets and how it is metabolized in the body .